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Compound of Interest

Compound Name:
3-(chloromethyl)-4-nitro-1H-

pyrazole

Cat. No.: B13597566

Get Quote

High-Value Intermediate for Medicinal Chemistry Scaffolds

Executive Summary
4-Nitro-3-(chloromethyl)pyrazole (C₄H₄ClN₃O₂) is a critical heterocyclic building block used

primarily in the synthesis of bioactive pharmaceutical ingredients, specifically kinase inhibitors

and anti-infective agents.[1] With a molecular weight of 161.55 g/mol , it serves as a dual-

functional scaffold: the chloromethyl group acts as an electrophilic handle for alkylation, while

the nitro group provides a latent amine for subsequent amide coupling or heterocyclization.

This guide details the physicochemical properties, synthetic pathways, and safety protocols

required for the handling and utilization of this compound in drug discovery workflows.

Physicochemical Identity
The molecule exists as a tautomeric equilibrium in solution (1H-pyrazole), though it is

commonly depicted with the proton on the nitrogen adjacent to the functionalized carbon for

mechanistic clarity.
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Table 1: Core Chemical Specifications
Property Specification Notes

IUPAC Name
4-nitro-3-(chloromethyl)-1H-

pyrazole

Tautomer: 4-nitro-5-

(chloromethyl)-1H-pyrazole

Molecular Weight 161.55 g/mol Monoisotopic Mass: 161.00 Da

Molecular Formula C₄H₄ClN₃O₂

CAS Number 863662-75-3 (Isomer/Generic)
Verify specific isomer

availability with vendor.[1][2][3]

Physical State Off-white to yellow solid
Hygroscopic; darkens on

storage.

Solubility DMSO, DMF, Methanol
Sparingly soluble in non-polar

solvents (Hexane).

pKa (Predicted) ~9.5 (NH)
Acidic NH due to electron-

withdrawing nitro group.

Isotopic Signature
For mass spectrometry (LC-MS) validation, the compound exhibits a characteristic chlorine

isotopic pattern:

M+ (161.0): 100% relative abundance (

Cl)

M+2 (163.0): ~32% relative abundance (

Cl)

Fragmentation: Loss of NO₂ (46 Da) and Cl (35 Da) are common in ESI-MS/MS.

Synthetic Methodology
The synthesis of 4-nitro-3-(chloromethyl)pyrazole is typically achieved via the deoxychlorination

of its hydroxymethyl precursor. This reaction requires strict moisture control to prevent
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hydrolysis or dimerization.

Protocol: Deoxychlorination via Thionyl Chloride
Precursor: (4-Nitro-1H-pyrazol-3-yl)methanol Reagent: Thionyl Chloride (SOCl₂)

Step-by-Step Workflow
Preparation: Dissolve 1.0 eq of (4-nitro-1H-pyrazol-3-yl)methanol in anhydrous

Dichloromethane (DCM) or Chloroform (CHCl₃).

Activation: Cool the solution to 0°C under an inert atmosphere (N₂ or Ar).

Addition: Dropwise add 1.5 eq of Thionyl Chloride (SOCl₂). Optional: Add catalytic DMF (0.1

eq) to form the reactive Vilsmeier-Haack species if kinetics are sluggish.

Reflux: Warm to room temperature and reflux (40°C) for 2–4 hours. Monitor via TLC

(Solvent: 5% MeOH in DCM) or LC-MS.

Workup:

Concentrate in vacuo to remove excess SOCl₂ and solvent.

Critical: Do not perform an aqueous workup immediately if the product is the HCl salt. Co-

evaporate with Toluene (3x) to remove trace acid.

Purification: Recrystallize from EtOAc/Hexane or use flash chromatography (SiO₂) if free-

basing is required.

Reaction Pathway Diagram
The following diagram illustrates the conversion and subsequent utility pathways.

(4-Nitro-1H-pyrazol-3-yl)methanol
(Alcohol Precursor)

SOCl2 / DCM
Reflux

4-Nitro-3-(chloromethyl)pyrazole
(Target Scaffold)

 SNi / SN2 Mechanism

Nucleophilic Substitution
(Amines/Thiols) Alkylation

Nitro Reduction
(Fe/HCl or H2/Pd)

 Functionalization
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Figure 1: Synthetic workflow from alcohol precursor to chloromethyl scaffold and downstream

derivatization.

Reactivity & Applications in Drug Design
The chloromethyl and nitro motifs provide orthogonal reactivity, allowing this molecule to serve

as a "linchpin" in convergent synthesis.

A. Nucleophilic Substitution (SN2)
The chloromethyl group is highly reactive toward nucleophiles due to the electron-withdrawing

nature of the adjacent nitro-pyrazole ring.

Amination: Reacts with secondary amines (R₂NH) in the presence of base (DIPEA/K₂CO₃) to

form tertiary amine tails, common in kinase inhibitors to improve solubility.

Thioetherification: Reacts with thiols (R-SH) to form thioethers.

B. Nitro Reduction
The nitro group at position 4 is a "masked" amino group.

Reduction Conditions: Fe/NH₄Cl, SnCl₂, or catalytic hydrogenation (H₂/Pd-C).

Product: 4-Amino-3-(chloromethyl)pyrazole (unstable) or, more commonly, reduction is

performed after the chloromethyl group has been substituted to prevent self-polymerization.

Safety & Handling (HSE)
Warning: This compound is an alkylating agent and must be handled with high containment

protocols.
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Hazard Class Description Mitigation

Vesicant / Irritant

Chloromethyl heterocycles can

cause severe skin burns and

eye damage. Potentially

genotoxic.

Double nitrile gloves, chemical

splash goggles, and handling

solely within a fume hood.

Sensitizer Potential respiratory sensitizer.
Avoid dust formation; use local

exhaust ventilation.

Energetic
Nitro compounds can

decompose exothermically.

Avoid heating dry solid

>100°C. Store away from

reducing agents and strong

bases.

Storage: Store at 2–8°C under inert gas (Argon). Moisture sensitive (hydrolysis releases HCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/figure/Synthesis-of-3-4-chloromethyl-1-phenyl-1H-pyrazol-3-yl-2H-chromen-2-one-6_fig3_323980550
https://www.societachimica.it/sites/default/files/ths/22/chapter_9.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazole_-3-_4-chlorobenzyl_-4-nitro
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazole_-3-_4-chlorobenzyl_-4-nitro
https://www.benchchem.com/product/b13597566/docs#technical-profile-4-nitro-3-chloromethyl-pyrazole
https://www.benchchem.com/product/b13597566/docs#technical-profile-4-nitro-3-chloromethyl-pyrazole
https://www.benchchem.com/product/b13597566/docs#technical-profile-4-nitro-3-chloromethyl-pyrazole
https://www.benchchem.com/product/b13597566/docs#technical-profile-4-nitro-3-chloromethyl-pyrazole
https://www.benchchem.com/product/b13597566?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13597566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13597566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

